Cas no 2228233-84-7 (1-(2-cycloheptylpropan-2-yl)cyclopropan-1-amine)

• Product Name: 1-(2-cycloheptylpropan-2-yl)cyclopropan-1-amine
• CAS No: 2228233-84-7
• MF: C₁₃H₂₅N
• MW: 195.344303846359
• CID: 5877613
• PubChem ID: 165667031
• Update Time: 2025-06-10

1-(2-cycloheptylpropan-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-cycloheptylpropan-2-yl)cyclopropan-1-amine
• EN300-1762462
• 2228233-84-7

• Inchi： 1S/C13H25N/c1-12(2,13(14)9-10-13)11-7-5-3-4-6-8-11/h11H,3-10,14H2,1-2H3
• InChI Key： GEMKITISYJOAMA-UHFFFAOYSA-N
• SMILES： NC1(CC1)C(C)(C)C1CCCCCC1

Computed Properties

• Exact Mass: 195.198699802g/mol
• Monoisotopic Mass: 195.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-cycloheptylpropan-2-yl)cyclopropan-1-amine

Introduction to 1-(2-cycloheptylpropan-2-yl)cyclopropan-1-amine (CAS No. 2228233-84-7)

1-(2-cycloheptylpropan-2-yl)cyclopropan-1-amine, with the CAS number 2228233-84-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique cyclopropyl and cycloheptyl moieties, which confer it with distinct chemical and biological properties. The structural complexity of 1-(2-cycloheptylpropan-2-yl)cyclopropan-1-amine makes it an intriguing candidate for various applications, including drug discovery and development.

The chemical structure of 1-(2-cycloheptylpropan-2-yl)cyclopropan-1-amine consists of a cyclopropyl ring attached to a cycloheptyl group via a propyl chain. The presence of these cyclic structures imparts rigidity to the molecule, which can influence its conformational flexibility and interactions with biological targets. This rigidity is often advantageous in drug design, as it can enhance the selectivity and potency of the compound by stabilizing specific binding modes.

Recent studies have explored the potential therapeutic applications of 1-(2-cycloheptylpropan-2-yl)cyclopropan-1-amine. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and sensory perception. The ability of 1-(2-cycloheptylpropan-2-yl)cyclopropan-1-amine to interact with GPCRs has been investigated in several preclinical models, demonstrating its potential as a lead compound for the development of novel therapeutic agents.

In addition to its GPCR modulation properties, 1-(2-cycloheptylpropan-2-yl)cyclopropan-1-amine has shown promise in the treatment of neurological disorders. Preclinical studies have indicated that this compound can cross the blood-brain barrier (BBB) efficiently, making it a viable candidate for central nervous system (CNS) disorders. Its ability to modulate specific neurotransmitter systems, such as serotonin and dopamine, suggests potential applications in conditions like depression, anxiety, and neurodegenerative diseases.

The pharmacokinetic profile of 1-(2-cycloheptylpropan-2-yl)cyclopropan-1-amine has also been evaluated in various animal models. Results from these studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is relatively high, and it demonstrates low toxicity at therapeutic doses. These characteristics are essential for ensuring the safety and efficacy of the compound in clinical settings.

To further understand the biological activity of 1-(2-cycloheptylpropan-2-yl)cyclopropan-1-amine, researchers have employed advanced techniques such as molecular docking and molecular dynamics simulations. These computational methods have provided insights into the binding modes and interactions between the compound and its target proteins. The data obtained from these studies have been instrumental in optimizing the structure of 1-(2-cycloheptylpropan-2-yl)cyclopropan-1-amine to enhance its potency and selectivity.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-cycloheptylpropan-2-yl)cyclopropan-1-amnine in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to explore its potential therapeutic applications in a broader range of conditions.

In conclusion, 1-(2-cycloheptylpropan-2-y)cyclopropan-l-amnine (CAS No. 2288333847) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.